N1-(5-chloro-2-methoxyphenyl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]oxamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-25-16-3-2-14(20)10-15(16)22-18(24)17(23)21-12-19(5-7-26-8-6-19)13-4-9-27-11-13/h2-4,9-11H,5-8,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key: ALLOKZFKEXHKFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2(CCOCC2)C3=CSC=C3
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol
• CAS No.: 2319852-76-9

Description

N1-(5-chloro-2-methoxyphenyl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H21ClN2O4S and its molecular weight is 408.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Activity

A study reported the synthesis of anthranilic diamides analogs containing 1,3,4-oxadiazole rings, demonstrating insecticidal activities against diamondback moth (Plutella xylostella). This indicates the potential of structurally similar compounds for pest control applications (Qi et al., 2014).

Antimicrobial and Anticancer Potential

Research on pyrazoline and thiazolidinone derivatives highlighted their promising properties as anticancer and antimicrobial agents. This suggests that compounds with similar molecular frameworks could be explored for their therapeutic potential (Patel et al., 2013).

Anti-tumor Agents

Another study synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which showed significant anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. This research implies the cancer treatment capabilities of related chemical structures (Gomha et al., 2016).

Corrosion Inhibition

A study on the corrosion inhibition effect of pyrazole derivatives on mild steel in hydrochloric acid solution demonstrates the potential application of similar compounds in protecting metals against corrosion, which is crucial for industrial applications (Yadav et al., 2015).

Electrochromic Materials

Research into donor-acceptor polymeric electrochromic materials employing thiophene derivatives as donor units indicates the role of structurally similar compounds in developing new electrochromic devices, useful for applications in smart windows and displays (Zhao et al., 2014).